Cas no 62235-22-7 (1H-Indazole, 1-(2,2-dimethyl-1-oxopropyl)-3-methyl-6-nitro-)

1H-Indazole, 1-(2,2-dimethyl-1-oxopropyl)-3-methyl-6-nitro- structure
62235-22-7 structure
Product Name:1H-Indazole, 1-(2,2-dimethyl-1-oxopropyl)-3-methyl-6-nitro-
CAS No:62235-22-7
MF:C13H15N3O3
MW:261.276502847672
CID:453170
PubChem ID:12320642
Update Time:2025-04-19

1H-Indazole, 1-(2,2-dimethyl-1-oxopropyl)-3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1-(2,2-dimethyl-1-oxopropyl)-3-methyl-6-nitro-
    • 2,2-dimethyl-1-(3-methyl-6-nitroindazol-1-yl)propan-1-one
    • 62235-22-7
    • 2,2-Dimethyl-1-(3-methyl-6-nitro-1H-indazol-1-yl)propan-1-one
    • DTXSID70488457
    • Inchi: 1S/C13H15N3O3/c1-8-10-6-5-9(16(18)19)7-11(10)15(14-8)12(17)13(2,3)4/h5-7H,1-4H3
    • InChI Key: WGNDYMGVFQNETF-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.11145
  • Monoisotopic Mass: 261.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 78.03
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